Cas no 2138413-30-4 (3-Bromo-2-chlorobenzene-1-sulfonyl fluoride)

• Product Name: 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride
• CAS No: 2138413-30-4
• MF: C₆H₃BrClFO₂S
• MW: 273.507222414017
• CID: 6240014
• PubChem ID: 165872410
• Update Time: 2025-05-25

3-Bromo-2-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138413-30-4
• EN300-728101
• 3-bromo-2-chlorobenzene-1-sulfonyl fluoride
• 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3BrClFO2S/c7-4-2-1-3-5(6(4)8)12(9,10)11/h1-3H
• InChI Key： SLKBMGQSQIEGLV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1Cl)S(=O)(=O)F

Computed Properties

• Exact Mass: 271.87097g/mol
• Monoisotopic Mass: 271.87097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride

Introduction to 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 2138413-30-4)

3-Bromo-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 2138413-30-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a valuable tool for chemists and researchers working on drug development and material science.

The molecular structure of 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride features both bromine and chlorine substituents on a benzene ring, which is further functionalized with a sulfonyl fluoride group at the para position. This particular arrangement of substituents imparts distinct reactivity, allowing for selective modifications and transformations that are critical in the construction of complex molecular frameworks. The presence of the sulfonyl fluoride group, in particular, makes this compound highly useful for introducing fluorine atoms into target molecules, a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged, driven by their ability to improve drug efficacy and pharmacokinetic profiles. 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride has emerged as a key intermediate in this context, facilitating the synthesis of fluorinated sulfonyl derivatives that exhibit promising biological activities. For instance, researchers have leveraged this compound to develop novel sulfonamide-based drugs that target infectious diseases and inflammatory disorders. The sulfonyl group is well-known for its role as a bioisostere, often replacing carboxylic acid or amide groups in drug molecules without significantly altering their overall pharmacological properties.

The utility of 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride extends beyond pharmaceuticals into the realm of agrochemicals. Fluorinated compounds are increasingly being incorporated into crop protection agents due to their enhanced stability and improved environmental compatibility. By serving as a precursor for synthesizing fluorinated sulfonamides and other agrochemical intermediates, this compound contributes to the development of next-generation pesticides that are more effective while posing fewer risks to non-target organisms.

From a synthetic chemistry perspective, 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride offers a rich palette of reaction possibilities. The bromine and chlorine atoms can be selectively displaced using various nucleophiles, enabling the introduction of diverse functional groups at specific positions on the benzene ring. Additionally, the sulfonyl fluoride group can be hydrolyzed to form sulfonic acids or converted into other sulfonyl derivatives through metal-catalyzed reactions. These transformations make it an indispensable building block for constructing complex heterocyclic compounds, which are prevalent in many modern drugs and materials.

Recent advances in catalytic methods have further expanded the applications of 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or alkyl groups onto the benzene ring while preserving the integrity of the sulfonyl fluoride moiety. These reactions have enabled the rapid assembly of intricate molecular architectures with high precision, accelerating the discovery process in drug discovery programs.

The role of computational chemistry in optimizing synthetic routes involving 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride cannot be overstated. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for various transformations. By integrating experimental data with computational insights, researchers can design more efficient synthetic strategies that minimize waste and maximize yields. This synergy between experimental and computational approaches has been particularly valuable in fine-tuning processes for large-scale production.

In conclusion, 3-Bromo-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 2138413-30-4) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an excellent intermediate for synthesizing fluorinated derivatives with significant biological activity. As research continues to uncover new synthetic methodologies and applications, this compound will undoubtedly remain a cornerstone in the development of innovative chemical entities.